Cas no 1082177-19-2 (N2,N2-Diallyl-2,3-pyridinediamine)

• Product Name: N2,N2-Diallyl-2,3-pyridinediamine
• CAS No: 1082177-19-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 4679368
• Update Time: 2025-10-31

N2,N2-Diallyl-2,3-pyridinediamine Chemical and Physical Properties

Names and Identifiers

• N2,N2-Diallyl-2,3-pyridinediamine
• 2-N,2-N-bis(prop-2-en-1-yl)pyridine-2,3-diamine

• Inchi： 1S/C11H15N3/c1-3-8-14(9-4-2)11-10(12)6-5-7-13-11/h3-7H,1-2,8-9,12H2
• InChI Key： JDEPFHIMNYFYSH-UHFFFAOYSA-N
• SMILES： N(CC=C)(CC=C)C1C(=CC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Topological Polar Surface Area: 42.2

Additional information on N2,N2-Diallyl-2,3-pyridinediamine

Introduction to N2,N2-Diallyl-2,3-pyridinediamine (CAS No. 1082177-19-2)

N2,N2-Diallyl-2,3-pyridinediamine, with the chemical identifier CAS No. 1082177-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, characterized by its dual diallyl substituents on the nitrogen atoms. The unique structural properties of this molecule make it a promising candidate for various applications, particularly in drug development and molecular biology.

The molecular structure of N2,N2-Diallyl-2,3-pyridinediamine consists of a pyridine core with two allyl groups attached to the nitrogen atoms. This configuration imparts distinct reactivity and binding capabilities, making it valuable for synthesizing complex molecules and studying protein-ligand interactions. The presence of diallyl groups also suggests potential utility in cross-linking reactions, which are crucial in biochemical assays and material science applications.

In recent years, N2,N2-Diallyl-2,3-pyridinediamine has been explored in several cutting-edge research areas. One notable application is in the development of novel anticancer agents. Pyridine derivatives are known for their ability to interact with biological targets such as kinases and transcription factors, which are often dysregulated in cancer cells. The diallyl groups on N2,N2-Diallyl-2,3-pyridinediamine enhance its binding affinity and selectivity, making it an attractive scaffold for designing targeted therapies.

Furthermore, this compound has shown promise in the field of regenerative medicine. Researchers have utilized N2,N2-Diallyl-2,3-pyridinediamine to develop bioactive scaffolds that promote cell adhesion and tissue formation. The ability of diallyl groups to form covalent bonds with biomolecules has been leveraged to create stable yet flexible matrices for cell culture and tissue engineering applications. These advancements highlight the versatility of N2,N2-Diallyl-2,3-pyridinediamine in addressing complex biological challenges.

Another area where N2,N2-Diallyl-2,3-pyridinediamine has made significant contributions is in the study of neurodegenerative diseases. Pyridine-based compounds have been extensively studied for their potential to modulate neurotransmitter systems and protect against neurotoxicity. The unique reactivity of N2,N2-Diallyl-2,3-pyridinediamine allows researchers to design molecules that can interact with specific neural pathways, offering new insights into the pathogenesis of conditions such as Alzheimer's and Parkinson's disease.

The synthesis of N2,N2-Diallyl-2,3-pyridinediamine involves multi-step organic reactions that require precise control over reaction conditions. The diallyl groups introduce reactivity that can be exploited for further functionalization, enabling the creation of a diverse library of derivatives with tailored properties. This synthetic flexibility has been instrumental in exploring its potential applications across different scientific disciplines.

Recent studies have also demonstrated the utility of N2,N2-Diallyl-2,3-pyridinediamine in chemical biology assays. Its ability to form stable complexes with biomolecules has been utilized to develop probes for studying enzyme mechanisms and protein-protein interactions. These tools are essential for unraveling complex biological processes and have opened new avenues for drug discovery.

In conclusion, N2,N2-Diallyl-2,3-pyridinediamine (CAS No. 1082177-19-2) is a versatile compound with broad applications in pharmaceutical research and biochemical studies. Its unique structural features and reactivity make it a valuable tool for developing new therapies and understanding fundamental biological processes. As research continues to uncover new possibilities, the significance of this compound is expected to grow further, driving innovation in multiple scientific fields.